Cas no 2034480-98-1 (N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide)

• Product Name: N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide
• CAS No: 2034480-98-1
• MF: C₁₂H₉N₅O
• MW: 239.2328
• CID: 5350991
• Update Time: 2025-06-22

N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-pyrazolo[1,5-a]pyrimidin-6-ylpyridine-3-carboxamide
• N-(pyrazolo[1,5-a]pyrimidin-6-yl)nicotinamide
• N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide

• Inchi： 1S/C12H9N5O/c18-12(9-2-1-4-13-6-9)16-10-7-14-11-3-5-15-17(11)8-10/h1-8H,(H,16,18)
• InChI Key： RLLLWEQABLAGEN-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])N=C([H])C([H])=C1[H])N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.1
• Topological Polar Surface Area: 72.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide

N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide (CAS No. 2034480-98-1): A Comprehensive Overview

The compound N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide, identified by the CAS registry number 2034480-98-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule combines a pyridine ring with a pyrazolo[1,5-a]pyrimidine moiety, connected via a carboxamide group. This combination not only enhances its stability but also contributes to its versatile reactivity.

Recent studies have highlighted the importance of N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of various diseases such as cancer and neurodegenerative disorders. The molecule's ability to interact with specific biological targets, such as protein kinases and enzymes, makes it a promising candidate for therapeutic interventions.

In terms of synthesis, N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide can be prepared through a variety of methods, including condensation reactions and coupling techniques. These methods often involve the use of intermediates such as pyridine carboxylic acids and pyrazolo[1,5-a]pyrimidine derivatives. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The structural features of this compound play a crucial role in its chemical reactivity. The pyridine ring contributes aromatic stability and electron-withdrawing properties, while the pyrazolo[1,5-a]pyrimidine moiety introduces additional heteroatom functionality. This combination allows for diverse interactions in both organic and biochemical environments. For instance, the carboxamide group can participate in hydrogen bonding, which is essential for many biological processes.

From an environmental perspective, understanding the behavior of N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide in different ecosystems is critical for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which suggests that it may not persist long-term in natural systems. However, further research is needed to fully understand its environmental fate and toxicity.

In conclusion, N-{pyrazolo[1,5-a]pyrimidin-6-yl}pyridine-3-carboxamide (CAS No. 2034480-98-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an attractive target for researchers in fields ranging from medicinal chemistry to environmental science. As new studies emerge, this compound is likely to gain even greater importance in both academic and industrial settings.